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Compound of Interest

Compound Name: Coelenterazine H

Cat. No.: B1669287 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Coelenterazine H, a widely used luciferin in bioluminescence research. Adherence to these

protocols is essential for ensuring laboratory safety and maintaining the integrity of your

experimental results.

Chemical and Physical Properties
A thorough understanding of Coelenterazine H's properties is the first step toward safe

handling. Key quantitative data is summarized below for easy reference.
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Property Value Citations

CAS Number 50909-86-9 [1][2][3][4][5]

Molecular Formula C₂₆H₂₁N₃O₂

Molecular Weight 407.5 g/mol

Appearance Yellow crystalline solid/powder

Solubility

Soluble in methanol and

ethanol. Insoluble or may

oxidize in DMSO.

Storage Temperature

-20°C is standard for short-

term storage. For long-term

stability, -70°C or -80°C is

recommended.

Stability

Stable for at least 4 years

when stored properly at -20°C.

The compound is light-

sensitive and susceptible to

oxidation in the presence of air

and moisture.

Hazard Identification and Personal Protective
Equipment (PPE)
Coelenterazine H is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. It is categorized as a skin irritant (H315), a

serious eye irritant (H319), and may cause respiratory irritation (H335). Therefore, stringent

adherence to PPE protocols is mandatory.
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PPE Category Specification Rationale Citations

Eye Protection

Chemical safety

goggles or glasses

with side shields. A

face shield may also

be appropriate.

To prevent eye

irritation from dust or

splashes.

Hand Protection

Chemical-resistant

gloves (e.g., nitrile).

Gloves must be

inspected before use

and disposed of

properly after

handling.

To prevent skin

irritation and

absorption.

Skin and Body

Protection

Laboratory coat. A

complete chemical-

protective suit may be

necessary depending

on the scale of

handling.

To protect skin from

exposure.

Respiratory Protection

NIOSH/MSHA-

approved respirator

(e.g., N95 dust mask)

if exposure limits are

exceeded or if

irritation is

experienced. Work

should be conducted

in a well-ventilated

area or a chemical

fume hood.

To prevent respiratory

tract irritation from

dust or aerosols.
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Storage
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A systematic approach to handling and storage is critical to minimize risk and preserve the

compound's integrity.

Receiving and Storage:
Upon receipt, verify the container is intact and properly labeled.

Store the container tightly sealed in a cool, dry, and well-ventilated area at the recommended

temperature (-20°C for short-term, -80°C for long-term).

Protect from light at all times by using an opaque container or storing it in a dark box.

For added stability, especially for long-term storage, consider storing under an inert gas like

argon or nitrogen.

Preparation of Stock Solutions:
All handling of the solid compound should be performed in a chemical fume hood.

To prepare a stock solution, dissolve Coelenterazine H in an appropriate solvent such as

methanol or ethanol. It is recommended to use a solvent that has been purged with an inert

gas to prevent oxidation.

Crucially, do not use DMSO as a solvent, as it may cause the compound to oxidize.

For in vivo imaging, a stock solution can be made in ethanol with a small percentage of 3N

HCl, which is then further diluted in PBS for injection.

If preparing aliquots, dry them down using a speed vacuum, gas with nitrogen, seal tightly,

and store at -80°C in a dark container.
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Safe Handling Workflow for Coelenterazine H

Preparation
(Don appropriate PPE)

Weighing
(In fume hood)

Proceed with caution

Dissolution
(Use appropriate solvent, e.g., Methanol/Ethanol)

Experimental Use

Storage
(-20°C to -80°C, protect from light)

For stock solutions

Spill Occurs

Disposal
(Follow institutional and local regulations)

Dispose of waste
Spill Cleanup

(Follow SDS protocol)

IMMEDIATE ACTION

Retrieve for use

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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